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porothramycin B porothramycin B
Brand Name: Vulcanchem
CAS No.: 110652-72-7
VCID: VC0217566
InChI: InChI=1S/C19H23N3O4/c1-21(2)16(23)9-8-12-10-14-18(26-4)20-17-13(19(24)22(14)11-12)6-5-7-15(17)25-3/h5-9,11,14,18,20H,10H2,1-4H3/b9-8+/t14?,18-/m1/s1
SMILES: CN(C)C(=O)C=CC1=CN2C(C1)C(NC3=C(C2=O)C=CC=C3OC)OC
Molecular Formula: C19H23N3O4
Molecular Weight: 357.4 g/mol

porothramycin B

CAS No.: 110652-72-7

Main Products

VCID: VC0217566

Molecular Formula: C19H23N3O4

Molecular Weight: 357.4 g/mol

porothramycin B - 110652-72-7

CAS No. 110652-72-7
Product Name porothramycin B
Molecular Formula C19H23N3O4
Molecular Weight 357.4 g/mol
IUPAC Name (E)-3-[(6R)-4,6-dimethoxy-11-oxo-5,6,6a,7-tetrahydropyrrolo[2,1-c][1,4]benzodiazepin-8-yl]-N,N-dimethylprop-2-enamide
Standard InChI InChI=1S/C19H23N3O4/c1-21(2)16(23)9-8-12-10-14-18(26-4)20-17-13(19(24)22(14)11-12)6-5-7-15(17)25-3/h5-9,11,14,18,20H,10H2,1-4H3/b9-8+/t14?,18-/m1/s1
Standard InChIKey XCFSBOSFMAOQAL-VOVBJCLESA-N
Isomeric SMILES CN(C)C(=O)/C=C/C1=CN2C(C1)[C@H](NC3=C(C2=O)C=CC=C3OC)OC
SMILES CN(C)C(=O)C=CC1=CN2C(C1)C(NC3=C(C2=O)C=CC=C3OC)OC
Canonical SMILES CN(C)C(=O)C=CC1=CN2C(C1)C(NC3=C(C2=O)C=CC=C3OC)OC
Synonyms porothramycin B
PubChem Compound 6439233
Last Modified Nov 11 2021
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